Cas no 1228666-39-4 (2-Fluoro-N-methoxy-N-methyl-6-(pyrrolidin-1-yl)-nicotinamide)

• Product Name: 2-Fluoro-N-methoxy-N-methyl-6-(pyrrolidin-1-yl)-nicotinamide
• CAS No: 1228666-39-4
• MF: C₁₂H₁₆FN₃O₂
• MW: 253.272746086121
• MDL: MFCD15530280
• CID: 1070437
• PubChem ID: 46318145
• Update Time: 2025-10-18

2-Fluoro-N-methoxy-N-methyl-6-(pyrrolidin-1-yl)-nicotinamide Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-N-methoxy-N-methyl-6-(pyrrolidin-1-yl)-nicotinamide
• AKOS015853300
• 2-Fluoro-N-methoxy-N-methyl-6-(1-pyrrolidinyl)-3-pyridinecarboxamide
• CS-0443086
• 2-Fluoro-N-methoxy-N-methyl-6-(pyrrolidin-1-yl)nicotinamide
• DTXSID701160484
• 2-Fluoro-N-methoxy-N-methyl-6-(pyrrolidin-1-yl)nicotinamide, AldrichCPR
• 2-fluoro-N-methoxy-N-methyl-6-pyrrolidin-1-ylpyridine-3-carboxamide
• MFCD15530280
• 1228666-39-4

• MDL： MFCD15530280
• Inchi： 1S/C12H16FN3O2/c1-15(18-2)12(17)9-5-6-10(14-11(9)13)16-7-3-4-8-16/h5-6H,3-4,7-8H2,1-2H3
• InChI Key： CLZLPSKDHKZPHE-UHFFFAOYSA-N
• SMILES： FC1=C(C(N(C)OC)=O)C=CC(=N1)N1CCCC1

Computed Properties

• Exact Mass: 253.12300
• Monoisotopic Mass: 253.12265492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 45.7Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 454.4±45.0 °C at 760 mmHg
• Flash Point: 228.6±28.7 °C
• PSA: 45.67000
• LogP: 1.51930
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-Fluoro-N-methoxy-N-methyl-6-(pyrrolidin-1-yl)-nicotinamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 2-Fluoro-N-methoxy-N-methyl-6-(pyrrolidin-1-yl)-nicotinamide

Introduction to 2-Fluoro-N-methoxy-N-methyl-6-(pyrrolidin-1-yl)-nicotinamide (CAS No: 1228666-39-4)

2-Fluoro-N-methoxy-N-methyl-6-(pyrrolidin-1-yl)-nicotinamide, identified by its CAS number 1228666-39-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the class of nicotinamide derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a fluoro substituent, a N-methoxy group, and a N-methyl group, contribute to its unique chemical properties and biological interactions.

The< strong>pyrrolidin-1-yl moiety in the molecular structure of 2-fluoro-N-methoxy-N-methyl-6-(pyrrolidin-1-yl)-nicotinamide plays a crucial role in modulating its pharmacological effects. Pyrrolidine derivatives are frequently incorporated into drug molecules due to their ability to enhance binding affinity and selectivity. This particular compound exhibits promising potential in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications. The introduction of fluorine atoms into organic molecules is a common strategy to improve metabolic stability and binding affinity, making this compound an attractive candidate for further investigation.

In recent years, there has been a surge in research focused on nicotinamide derivatives due to their multifaceted biological activities. Nicotinamide, also known as Niacinamide, is a water-soluble form of vitamin B3 and has been extensively studied for its role in skin health, neuroprotection, and immune modulation. The modifications introduced in 2-fluoro-N-methoxy-N-methyl-6-(pyrrolidin-1-yl)-nicotinamide aim to enhance its pharmacological profile while maintaining the beneficial properties of the parent compound. The combination of these structural elements results in a molecule with enhanced bioavailability and target specificity.

The< strong>fluoro substituent at the 2-position of the nicotinamide ring significantly influences the electronic properties of the molecule, thereby affecting its interactions with biological targets. Fluorine atoms are known to increase metabolic stability by preventing rapid degradation by enzymes such as cytochrome P450 enzymes. Additionally, the< strong>N-methoxy and< strong>N-methyl groups contribute to the lipophilicity of the compound, which is essential for effective membrane penetration and receptor binding. These structural features collectively contribute to the compound's potential as a lead molecule in drug development.

Recent studies have highlighted the importance of nicotinamide derivatives in modulating cellular signaling pathways associated with various diseases. For instance, research has demonstrated that certain nicotinamide analogs can inhibit inflammatory pathways by modulating nuclear factor kappa B (NF-κB) activity. The< strong>pyrrolidin-1-yl group in 2-fluoro-N-methoxy-N-methyl-6-(pyrrolidin-1-yl)-nicotinamide may also play a role in modulating these pathways by interacting with specific amino acid residues on target proteins. This interaction can lead to altered enzyme activity and downstream signaling events that contribute to therapeutic effects.

The synthesis of 2-fluoro-N-methoxy-N-methyl-6-(pyrrolidin-1-yl)-nicotinamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to construct the complex molecular framework efficiently. The introduction of fluorine atoms into organic molecules typically requires specialized reagents and conditions to ensure high yield and purity. Despite these challenges, the synthesis of this compound exemplifies the growing capability in medicinal chemistry to design and produce complex molecules with tailored biological activities.

In conclusion, 2-fluoro-N-methoxy-N-methyl-6-(pyrrolidin-1-yl)-nicotinamide (CAS No: 1228666-39-4) represents a significant advancement in the development of novel therapeutic agents. Its unique structural features, including the< strong>fluoro,< strong>N-methoxy,< strong>N-methyl, and< strong>pyrrolidin-1-yl moieties, contribute to its promising pharmacological profile. Ongoing research aimed at elucidating its mechanism of action and exploring its therapeutic potential is expected to yield valuable insights into new treatment strategies for various diseases. As our understanding of molecular interactions continues to evolve, compounds like 2-fluoro-N-methoxy-N-methyl-6-(pyrrolidin-1-yl)-nicotinamide will play an increasingly important role in addressing unmet medical needs.